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Compound of Interest

Compound Name: 1,2,3-Heptanetriol

Cat. No.: B024924

This guide provides immediate safety, handling, and disposal protocols for 1,2,3-Heptanetriol,
tailored for research, scientific, and drug development professionals. Adherence to these
procedures is critical for ensuring a safe laboratory environment.

Chemical Identifier:

e Name: 1,2,3-Heptanetriol

e CAS Number: 103404-57-5[1]

e Synonyms: 1,2,3-Trihydroxyheptane, Heptane-1,2,3-triol
Hazard Identification:

A Safety Data Sheet (SDS) from Fisher Scientific identifies 1,2,3-Heptanetriol as a hazardous
chemical.[1] The primary hazards are:

o Causes skin irritation (Category 2).[1]
o Causes serious eye irritation (Category 2).[1]

e May cause respiratory irritation (Specific target organ toxicity, single exposure, Category 3).

[1]

Personal Protective Equipment (PPE):
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The following table summarizes the required PPE for handling 1,2,3-Heptanetriol. It is
imperative to use this equipment to prevent exposure.

PPE Category Item Specification Purpose

To prevent eye
Eye Protection Safety Goggles Tight-sealing contact and serious

irritation.[1]

) ) To prevent skin
) ) Chemical-resistant o
Hand Protection Protective Gloves contact and irritation.

.g., Nitril
(e.g., Nitrile) (2]

] ) ] To protect skin from
Body Protection Protective Clothing Lab coat or coveralls )
accidental splashes.

Recommended to

avoid respiratory
. . Type N95 (US) or o o
Respiratory Respirator valent irritation, especially in
equivalen
a poorly ventilated

areas.

Operational Plan: Handling and Storage
Engineering Controls:
e Work in a well-ventilated area, preferably in a chemical fume hood.[1]

o Ensure that eyewash stations and safety showers are readily accessible and in close
proximity to the workstation.[1]

Handling Procedures:
» Preparation: Before handling, ensure all required PPE is correctly worn.

» Dispensing: Avoid creating dust if handling the solid form.[1] Handle with care to prevent
spills.
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» Contact Avoidance: Do not allow the chemical to come into contact with eyes, skin, or
clothing.[1]

e Hygiene: Wash hands and any exposed skin thoroughly after handling.[1]

Storage:

o Store in a tightly closed, suitable container.[1]

o Keep in a cool, dry, and well-ventilated place.

Disposal Plan:

Contaminated materials and the chemical itself must be disposed of as hazardous waste.

o Collection: Sweep or shovel spilled solid material into a suitable, labeled container for
disposal.[1]

o Contaminated PPE: Used gloves and disposable clothing should be collected in a
designated hazardous waste container.

» Waste Disposal: Dispose of chemical waste in accordance with local, state, and federal
regulations. Do not dispose of it down the drain or in regular trash.

Visual Workflow for Handling 1,2,3-Heptanetriol

The following diagram illustrates the standard operating procedure for the safe handling and
disposal of 1,2,3-Heptanetriol.
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Caption: Workflow for safe handling and disposal of 1,2,3-Heptanetriol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

e 1. fishersci.com [fishersci.com]
e 2. hsa.ie [hsa.ie]

 To cite this document: BenchChem. [Essential Safety and Operational Guide for 1,2,3-
Heptanetriol]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b024924#personal-protective-equipment-for-handling-
1-2-3-heptanetriol]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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